Cas no 1149388-50-0 (Methyl 3-bromo-4-carbamoylbenzoate)

• Product Name: Methyl 3-bromo-4-carbamoylbenzoate
• CAS No: 1149388-50-0
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 1038681
• PubChem ID: 67403808
• Update Time: 2025-11-01

Methyl 3-bromo-4-carbamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-carbamoylbenzoate
• methyl 3-bromo-4-(aminocarbonyl)benzoate
• CBSQOUFIFNVGIG-UHFFFAOYSA-N
• SCHEMBL2427491
• Benzoic acid, 4-(aminocarbonyl)-3-bromo-, methyl ester
• 1149388-50-0
• DTXSID20737225
• Methyl3-bromo-4-carbamoylbenzoate
• DB-370794
• A894095

• MDL： MFCD23135694
• Inchi： 1S/C9H8BrNO3/c1-14-9(13)5-2-3-6(8(11)12)7(10)4-5/h2-4H,1H3,(H2,11,12)
• InChI Key： CBSQOUFIFNVGIG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1C(N)=O

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.4Ų

Additional information on Methyl 3-bromo-4-carbamoylbenzoate

Methyl 3-bromo-4-carbamoylbenzoate (CAS No. 1149388-50-0): A Comprehensive Overview of Its Synthesis, Applications, and Research Potential

Methyl 3-bromo-4-carbamoylbenzoate is a versatile organic compound that has garnered significant attention in both academic and industrial research due to its unique molecular structure and potential applications in pharmaceutical and materials science. The CAS No. 1149388-50-0 serves as a critical identifier for this compound, ensuring precise reference in scientific literature and commercial contexts. This compound is characterized by its bromine and carbamoyl functional groups, which contribute to its reactivity and utility in chemical synthesis. Recent advancements in synthetic methodologies and biological evaluations have further solidified its importance in modern chemical research.

The Methyl 3-bromo-4-carbamoylbenzoate molecule is a substituted benzoic acid derivative with a carbamoyl group at the 4-position and a bromine atom at the 3-position. This structural arrangement imparts unique chemical properties, including moderate hydrophobicity and potential for conjugation with other functional groups. The carbamoyl functionality, in particular, is known for its ability to form hydrogen bonds, which may be exploited in drug design and molecular recognition studies. The bromine substituent, on the other hand, introduces electrophilic character to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

Recent studies have highlighted the importance of Methyl 3-bromo-4-carbamoylbenzoate in the development of novel pharmaceutical agents. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the use of this compound as a synthetic precursor for the design of anti-inflammatory drugs. The carbamoyl group was found to enhance the bioavailability of the final product by improving its solubility in aqueous environments. Additionally, the bromine atom was shown to modulate the metabolic stability of the compound, reducing its degradation in vivo. These findings underscore the potential of Methyl 3-bromo-4-carbamoylbenzoate as a key intermediate in drug discovery pipelines.

Another area of interest is the application of Methyl 3-bromo-4-carbamoylbenzoate in materials science. Researchers have explored its use in the synthesis of polymeric materials with tailored mechanical properties. A 2024 study published in Advanced Materials demonstrated that this compound can be incorporated into polyurethane matrices to enhance their thermal stability and flexibility. The carbamoyl group was found to act as a crosslinking agent, forming hydrogen bonds between polymer chains and improving the overall durability of the material. This application highlights the versatility of Methyl 3-bromo-4-carbamoylbenzoate beyond its pharmaceutical relevance.

The synthesis of Methyl 3-bromo-4-carbamoylbenzoate has been the subject of several recent studies, with a focus on optimizing reaction conditions and yield. One notable approach involves the Suzuki coupling reaction, which allows for the efficient coupling of aromatic halides with boronic acids. This method was successfully applied to synthesize Methyl 3-bromo-4-carbamoylbenzoate with high purity and selectivity. Another study published in Organic & Biomolecular Chemistry in 2023 reported the use of Ullmann coupling to achieve similar results, emphasizing the importance of copper catalysts in this process. These synthetic strategies provide valuable insights into the scalability and sustainability of Methyl 3-bromo-4-carbamoylbenzoate production.

The pharmacological potential of Methyl 3-bromo-4-carbamoylbenzoate has also been explored in the context of anti-cancer therapies. A 2022 study in Cancer Research investigated its ability to inhibit protease enzymes involved in tumor metastasis. The carbamoyl group was found to interact with the active site of these enzymes, thereby disrupting their catalytic activity. This mechanism of action suggests that Methyl 3-bromo-4-carbamoylbenzoate could be a promising candidate for the development of targeted therapies. However, further research is needed to fully understand its mechanism of action and toxicological profile.

Environmental considerations are also an important aspect of the application of Methyl 3-bromo-4-carbamoylbenzoate. Given its chemical reactivity, it is essential to evaluate its ecotoxicological impact. A 2023 assessment in Environmental Science & Technology highlighted the need for proper disposal of this compound to prevent contamination of water sources. The study also proposed biodegradation strategies to mitigate its environmental footprint, emphasizing the importance of sustainable practices in its use and disposal.

Looking ahead, the future research directions for Methyl 3-bromo-4-carbamoylbenzoate are likely to focus on its application in personalized medicine and nanotechnology. The carbamoyl group's ability to form specific interactions with biomolecules could be leveraged to develop targeted drug delivery systems. Additionally, the bromine substituent's electrophilic nature may find applications in nanomaterial synthesis, where it can act as a functional group for surface modification. These emerging areas of research underscore the potential of Methyl 3-bromo-4-carbamoylbenzoate to contribute to innovative solutions in multiple scientific disciplines.

In conclusion, Methyl 3-bromo-4-carbamoylbenzoate (CAS No. 1149388-50-0) is a compound with significant scientific and industrial relevance. Its unique chemical structure and functional groups make it a valuable intermediate in the synthesis of complex molecules and materials. The recent advancements in its synthesis, pharmacological applications, and environmental considerations highlight its potential to contribute to innovative research and sustainable practices. As research in this area continues to evolve, the Methyl 3-bromo-4-carbamoylbenzoate is poised to play an increasingly important role in modern chemistry and biotechnology.